Cas no 864068-79-1 (Tert-Butyl 4-4-(Hydroxymethyl)-1,3-Thiazol-2-YlPiperidine-1-Carboxylate)

• Product Name: Tert-Butyl 4-4-(Hydroxymethyl)-1,3-Thiazol-2-YlPiperidine-1-Carboxylate
• CAS No: 864068-79-1
• MF: C₁₄H₂₂N₂O₃S
• MW: 298.401082515717
• MDL: MFCD07368657
• CID: 718558
• PubChem ID: 7164573
• Update Time: 2025-07-19

Tert-Butyl 4-4-(Hydroxymethyl)-1,3-Thiazol-2-YlPiperidine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 4-[4-(hydroxymethyl)-2-thiazolyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-[4-(hydroxymethyl)-1,3-thiazol-2-yl]piperidine-1-carboxylate
• 1-(1,1-dimethylethyl) 4-[4-(hydroxymethyl)-2-thiazolyl]-1-piperidinecarboxylate
• tert-butyl 4-(4-(hydroxymethyl)thiazol-2-yl)piperidine-1-carboxylate
• SB39138
• MFCD07368657
• SCHEMBL3144261
• 1-(1,1-dimethylethyl) 4-(4-hydroxymethyl-2-thiazolyl)-1-piperidine-carboxylate
• tert-Butyl4-(4-(hydroxymethyl)thiazol-2-yl)piperidine-1-carboxylate
• FT-0718205
• MS-22256
• 4-(4-(hydroxymethyl)thiazol-2-yl)-piperidine-1-carboxylic acid tert-butyl ester
• J-524669
• 4-(4-Hydroxymethyl-thiazol-2-yl)-piperidine-1-carboxylic acid tert-butyl ester
• DTXSID10428175
• CS-0326225
• RDZWXODJIWMJPE-UHFFFAOYSA-N
• AKOS024258374
• 1-(1,1-dimethylethyl) 4-(4-hydroxymethyl-2-thiazolyl)-1-piperidinecarboxylate
• 864068-79-1
• DB-010760
• Tert-Butyl 4-4-(Hydroxymethyl)-1,3-Thiazol-2-YlPiperidine-1-Carboxylate

• MDL： MFCD07368657
• Inchi： 1S/C14H22N2O3S/c1-14(2,3)19-13(18)16-6-4-10(5-7-16)12-15-11(8-17)9-20-12/h9-10,17H,4-8H2,1-3H3
• InChI Key： RDZWXODJIWMJPE-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 298.13500
• Monoisotopic Mass: 298.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Density: 1.215
• Melting Point: 97-101℃
• Boiling Point: 439.5°C at 760 mmHg
• Flash Point: 219.6°C
• Refractive Index: 1.555
• PSA: 90.90000
• LogP: 2.68780

Tert-Butyl 4-4-(Hydroxymethyl)-1,3-Thiazol-2-YlPiperidine-1-Carboxylate Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 22-26-36/37/39
• Hazardous Material Identification：

Additional information on Tert-Butyl 4-4-(Hydroxymethyl)-1,3-Thiazol-2-YlPiperidine-1-Carboxylate

Professional Introduction to Tert-Butyl 4-4-(Hydroxymethyl)-1,3-Thiazol-2-YlPiperidine-1-Carboxylate (CAS No. 864068-79-1)

Tert-Butyl 4-4-(Hydroxymethyl)-1,3-Thiazol-2-YlPiperidine-1-Carboxylate, identified by its CAS number 864068-79-1, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and exploration. The unique structural features of this molecule, particularly the combination of a tert-butyl group, a piperidine ring, and a thiazole moiety, contribute to its potential as a pharmacophore in the design of novel therapeutic agents.

The chemical structure of Tert-Butyl 4-4-(Hydroxymethyl)-1,3-Thiazol-2-YlPiperidine-1-Carboxylate incorporates several key functional groups that are known to influence its biological properties. The tert-butyl group provides steric hindrance, which can affect the molecule's solubility and interaction with biological targets. The piperidine ring is a common scaffold in many pharmacologically active compounds, known for its ability to enhance binding affinity and metabolic stability. Additionally, the thiazole ring is a heterocyclic structure that is frequently found in bioactive molecules, contributing to various biological activities such as antimicrobial and anti-inflammatory effects.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological disorders. The piperidine moiety in Tert-Butyl 4-4-(Hydroxymethyl)-1,3-Thiazol-2-YlPiperidine-1-Carboxylate suggests potential applications in the treatment of central nervous system (CNS) disorders. Studies have shown that piperidine-based compounds can interact with neurotransmitter receptors and transporters, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The presence of the hydroxymethyl group further enhances the compound's potential by introducing additional sites for hydrogen bonding and polar interactions with biological targets.

The thiazole ring in this compound is another critical feature that contributes to its pharmacological profile. Thiazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The structural flexibility of the thiazole ring allows it to adopt various conformations that can optimize interactions with biological targets. This structural versatility makes Tert-Butyl 4-4-(Hydroxymethyl)-1,3-Thiazol-2-YlPiperidine-1-Carboxylate a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like Tert-Butyl 4-4-(Hydroxymethyl)-1,3-Thiazol-2-YlPiperidine-1-Carboxylate more accurately. These computational tools have been instrumental in identifying potential lead compounds for further optimization. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new therapeutic agents to market more efficiently.

The synthesis of Tert-Butyl 4-4-(Hydroxymethyl)-1,3-Thiazol-2-YlPiperidine-1-Carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxymethyl group at the 4-position of the thiazole ring is particularly challenging due to its sensitivity to various reaction conditions. However, recent improvements in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound. These advancements have opened up new possibilities for its application in pharmaceutical research.

In conclusion, Tert-Butyl 4-4-(Hydroxymethyl)-1,3-Thiazol-2-YlPiperidine-1-Carboxylate (CAS No. 864068-79-1) is a compound with significant potential in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play a crucial role in the discovery and development of new therapeutic agents.